rac-3-Hexadecanamido-2-methoxypropan-1-ol Phosphocholine Monohydrate
rac-3-Hexadecanamido-2-methoxypropan-1-ol Phosphocholine Monohydrate
Brand Name:
Vulcanchem
CAS No.:
163751-35-7
VCID:
VC0043787
InChI:
InChI=1S/C25H53N2O6P/c1-6-7-8-9-10-11-12-13-14-15-16-17-18-19-25(28)26-22-24(31-5)23-33-34(29,30)32-21-20-27(2,3)4/h24H,6-23H2,1-5H3,(H-,26,28,29,30)
SMILES:
CCCCCCCCCCCCCCCC(=O)NCC(COP(=O)([O-])OCC[N+](C)(C)C)OC
Molecular Formula:
C25H53N2O6P
Molecular Weight:
508.7 g/mol
rac-3-Hexadecanamido-2-methoxypropan-1-ol Phosphocholine Monohydrate
CAS No.: 163751-35-7
Reference Standards
VCID: VC0043787
Molecular Formula: C25H53N2O6P
Molecular Weight: 508.7 g/mol
CAS No. | 163751-35-7 |
---|---|
Product Name | rac-3-Hexadecanamido-2-methoxypropan-1-ol Phosphocholine Monohydrate |
Molecular Formula | C25H53N2O6P |
Molecular Weight | 508.7 g/mol |
IUPAC Name | [3-(hexadecanoylamino)-2-methoxypropyl] 2-(trimethylazaniumyl)ethyl phosphate |
Standard InChI | InChI=1S/C25H53N2O6P/c1-6-7-8-9-10-11-12-13-14-15-16-17-18-19-25(28)26-22-24(31-5)23-33-34(29,30)32-21-20-27(2,3)4/h24H,6-23H2,1-5H3,(H-,26,28,29,30) |
Standard InChIKey | GLZQVYDFXUECNY-UHFFFAOYSA-N |
SMILES | CCCCCCCCCCCCCCCC(=O)NCC(COP(=O)([O-])OCC[N+](C)(C)C)OC |
Canonical SMILES | CCCCCCCCCCCCCCCC(=O)NCC(COP(=O)([O-])OCC[N+](C)(C)C)OC |
Synonyms | 4-Hydroxy-7-methoxy-N,N,N-trimethyl-10-oxo-3,5-dioxa-9-aza-4-phosphapentacosan-1-aminium Inner Salt 4-Oxide Hydrate; (+/-)-4-Hydroxy-7-methoxy-N,N,N-trimethyl-_x000B_10-oxo-3,5-dioxa-9-aza-4-phosphapentacosan-1-aminium Inner Salt 4-Oxide Hydrate; _x000B_ |
PubChem Compound | 361653 |
Last Modified | Nov 11 2021 |
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